Author: BenchChem Technical Support Team. Date: March 2026
A Whitepaper for Researchers, Scientists, and Drug Development Professionals
Executive Summary
Tramadol, a widely prescribed centrally acting analgesic, undergoes complex metabolism in the human body, leading to the formation of several metabolites. Among these is (-)-N,N-Bisdesmethyl Tramadol, also known as N,O-didesmethyltramadol or M5. While not the primary contributor to tramadol's analgesic effect, M5 is a pharmacologically active metabolite with a distinct pharmacokinetic profile. This technical guide provides a comprehensive overview of the current understanding of the pharmacokinetics of M5 in human plasma, including its formation, distribution, and elimination. Furthermore, this guide details a validated bioanalytical methodology for its quantification, offering a valuable resource for researchers and professionals in the field of drug development and pharmacology.
Introduction: The Metabolic Cascade of Tramadol
Tramadol is administered as a racemic mixture of two enantiomers, (+) and (-)-tramadol, each with a unique contribution to its overall analgesic effect. The parent drug itself exhibits weak affinity for the µ-opioid receptor and also inhibits the reuptake of serotonin and norepinephrine.[1][2] However, the primary analgesic activity is attributed to its active metabolites, formed predominantly in the liver through the action of cytochrome P450 (CYP) enzymes.[2]
The metabolic pathway of tramadol is a multi-step process, as illustrated in the diagram below. The initial and most critical step is the O-demethylation of tramadol to O-desmethyltramadol (M1), a reaction primarily catalyzed by the polymorphic enzyme CYP2D6.[3] M1 is a significantly more potent µ-opioid receptor agonist than the parent compound.[2] Tramadol also undergoes N-demethylation to N-desmethyltramadol (M2) via CYP2B6 and CYP3A4.[3]
The metabolite of focus in this guide, (-)-N,N-Bisdesmethyl Tramadol (M5), is a secondary metabolite. It is formed from the N-demethylation of the primary active metabolite, M1. This conversion is mediated by the enzymes CYP2B6 and CYP3A4.[4]
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Tramadol [label="Tramadol", fillcolor="#4285F4", fontcolor="#FFFFFF"];
M1 [label="O-desmethyltramadol (M1)\n(Active)", fillcolor="#34A853", fontcolor="#FFFFFF"];
M2 [label="N-desmethyltramadol (M2)", fillcolor="#FBBC05", fontcolor="#202124"];
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Tramadol -> M2 [label="CYP2B6, CYP3A4"];
M1 -> M5 [label="CYP2B6, CYP3A4"];
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Figure 1: Simplified metabolic pathway of Tramadol to its major metabolites, including M5.
Pharmacokinetic Profile of (-)-N,N-Bisdesmethyl Tramadol (M5)
The pharmacokinetic properties of M5 have been characterized in studies involving healthy human volunteers following the oral administration of tramadol.
Absorption and Formation
As a metabolite, the "absorption" of M5 into the systemic circulation is dependent on the absorption of the parent drug, tramadol, and its subsequent metabolism. Following a single 100 mg oral dose of tramadol in healthy volunteers, the maximum plasma concentration (Cmax) of M5 is reached at a mean time (Tmax) of approximately 2.7 to 2.8 hours.[5][6]
Distribution
Specific data on the plasma protein binding and volume of distribution for M5 are not extensively reported in the literature. However, the parent drug, tramadol, exhibits low plasma protein binding of about 20%.[5] This characteristic, along with its relatively low molecular weight, facilitates its distribution into various tissues.[6] It is plausible that M5 shares similar low protein binding characteristics.
Metabolism and Elimination
The elimination of M5 from the body is primarily through renal excretion.[5] Studies have shown that approximately 5.0% to 6.6% of an administered oral dose of tramadol is recovered in the urine as M5.[5][6] The renal clearance of M5 has been reported to be approximately 252.0 ± 91.5 mL/min.[5] The elimination half-life of M5 in plasma is approximately 10.2 ± 4.0 hours.[6]
There is evidence to suggest that M5 may undergo further metabolism to N,N,O-tridesmethyltramadol (M4).[3]
Summary of Pharmacokinetic Parameters
The following table summarizes the key pharmacokinetic parameters of M5 in human plasma following a single 100 mg oral dose of tramadol in healthy volunteers.
| Parameter | Mean Value (± SD) | Reference |
| Cmax (Maximum Plasma Concentration) | 30.0 ± 11.7 ng/mL | [5] |
| Tmax (Time to Cmax) | 2.7 ± 1.4 hours | [5] |
| Elimination Half-life (t½) | 10.2 ± 4.0 hours | [6] |
| Renal Clearance (CLr) | 252.0 ± 91.5 mL/min | [5] |
| Cumulative Renal Excretion (% of Dose) | 5.0 - 6.6% | [5][6] |
Table 1: Key Pharmacokinetic Parameters of (-)-N,N-Bisdesmethyl Tramadol (M5) in Human Plasma.
Pharmacological Activity and Clinical Relevance
M5 is considered a pharmacologically active metabolite, although its contribution to the overall analgesic effect of tramadol is less significant than that of M1.[3] It exhibits a higher affinity for the µ-opioid receptor than the parent drug, tramadol, but a much lower affinity than M1.[7]
The clinical relevance of M5 lies in its potential contribution to the complex pharmacological profile of tramadol and as a biomarker of tramadol metabolism. The formation of M5 is dependent on the activity of CYP2D6 (for the formation of its precursor, M1) and CYP2B6/3A4. Therefore, the plasma concentrations of M5 can be influenced by an individual's CYP2D6 genotype.[8]
-
Poor Metabolizers (PMs) of CYP2D6: These individuals produce lower levels of M1, and consequently, are expected to have lower concentrations of M5. This can lead to a reduced analgesic effect from the opioid-mediated pathway of tramadol.
-
Extensive Metabolizers (EMs) and Ultra-rapid Metabolizers (UMs) of CYP2D6: These individuals will have higher concentrations of M1 and subsequently may have higher concentrations of M5.[8]
The interplay between the different active moieties (parent drug and active metabolites) contributes to the variability in patient response to tramadol.
Bioanalytical Methodology for Quantification in Human Plasma
The accurate quantification of M5 in human plasma is essential for pharmacokinetic studies and clinical monitoring. Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the preferred method due to its high sensitivity and selectivity.
Experimental Protocol: LC-MS/MS Quantification of M5
This section outlines a typical, validated protocol for the simultaneous determination of tramadol and its metabolites, including M5, in human plasma.
4.1.1. Sample Preparation
The objective of sample preparation is to extract the analytes of interest from the complex plasma matrix and remove interfering substances. Protein precipitation is a common and effective technique.
-
Aliquoting: Pipette 100 µL of human plasma into a clean microcentrifuge tube.
-
Internal Standard Addition: Add a known concentration of a suitable internal standard (e.g., a deuterated analog of the analyte) to each sample, except for the blank matrix.
-
Protein Precipitation: Add 300 µL of ice-cold acetonitrile to each tube.
-
Vortexing: Vortex the tubes for 1 minute to ensure thorough mixing and protein precipitation.
-
Centrifugation: Centrifuge the samples at 10,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.
-
Supernatant Transfer: Carefully transfer the supernatant to a new set of tubes.
-
Evaporation: Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.
-
Reconstitution: Reconstitute the dried extract in 100 µL of the mobile phase.
-
Injection: Inject an aliquot of the reconstituted sample into the LC-MS/MS system.
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Start -> Add_IS;
Add_IS -> Precipitate;
Precipitate -> Vortex;
Vortex -> Centrifuge;
Centrifuge -> Transfer;
Transfer -> Evaporate;
Evaporate -> Reconstitute;
Reconstitute -> Inject;
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Figure 2: Workflow for the preparation of human plasma samples for LC-MS/MS analysis.
4.1.2. Liquid Chromatography Conditions
-
Column: A C18 reversed-phase column (e.g., 50 mm x 2.1 mm, 1.8 µm) is typically used.
-
Mobile Phase: A gradient elution with a mixture of an aqueous solution (e.g., 0.1% formic acid in water) and an organic solvent (e.g., acetonitrile or methanol) is commonly employed.
-
Flow Rate: A flow rate of 0.3-0.5 mL/min is generally used.
-
Column Temperature: The column is maintained at a constant temperature, typically around 40°C.
4.1.3. Mass Spectrometry Conditions
-
Ionization: Electrospray ionization (ESI) in the positive ion mode is used.
-
Detection: Multiple Reaction Monitoring (MRM) is employed for its high selectivity and sensitivity. Specific precursor-to-product ion transitions for M5 and the internal standard are monitored.
Method Validation
A bioanalytical method must be rigorously validated to ensure its reliability and accuracy. Key validation parameters include:
-
Selectivity: The ability to differentiate and quantify the analyte in the presence of other components in the sample.
-
Linearity: The demonstration of a linear relationship between the instrument response and the known concentrations of the analyte. A typical linear range for M5 is 2.5 to 320 ng/mL.[6]
-
Accuracy and Precision: The closeness of the measured values to the true values (accuracy) and the degree of scatter between a series of measurements (precision). Intra-day and inter-day precision and accuracy should be within acceptable limits (typically ±15%, and ±20% at the Lower Limit of Quantification).
-
Lower Limit of Quantification (LLOQ): The lowest concentration of the analyte that can be measured with acceptable accuracy and precision. For M5, an LLOQ of 2.5 ng/mL has been reported.[6]
-
Recovery: The efficiency of the extraction procedure.
-
Matrix Effect: The influence of co-eluting, undetected matrix components on the ionization of the analyte.
-
Stability: The stability of the analyte in the biological matrix under different storage and processing conditions (e.g., freeze-thaw cycles, short-term and long-term storage).
Conclusion
(-)-N,N-Bisdesmethyl Tramadol (M5) is a secondary, active metabolite of tramadol with a distinct pharmacokinetic profile in human plasma. Its formation is dependent on the activity of multiple CYP450 enzymes, and its plasma concentrations can be influenced by an individual's genetic makeup, particularly their CYP2D6 metabolizer status. While its contribution to the overall analgesic effect of tramadol is minor compared to the primary metabolite M1, understanding its pharmacokinetics is crucial for a complete picture of tramadol's disposition and for interpreting clinical data. The availability of robust and validated bioanalytical methods, such as LC-MS/MS, allows for the accurate quantification of M5 in human plasma, facilitating further research into its clinical significance and role in the variable response to tramadol therapy. This guide serves as a foundational resource for professionals dedicated to advancing the understanding of drug metabolism and pharmacokinetics.
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